Cas no 2189500-17-0 (2-(4-fluorophenoxy)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one)

• Product Name: 2-(4-fluorophenoxy)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one
• CAS No: 2189500-17-0
• MF: C₁₃H₁₃FN₄O₂
• MW: 276.266325712204
• CID: 5338067
• Update Time: 2025-07-21

2-(4-fluorophenoxy)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(4-fluorophenoxy)ethan-1-one
• 2-(4-fluorophenoxy)-1-[3-(triazol-2-yl)azetidin-1-yl]ethanone
• 2-(4-fluorophenoxy)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one

• Inchi： 1S/C13H13FN4O2/c14-10-1-3-12(4-2-10)20-9-13(19)17-7-11(8-17)18-15-5-6-16-18/h1-6,11H,7-9H2
• InChI Key： JTWPLVNHQYZPFA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(N1CC(C1)N1N=CC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• XLogP3: 1.3
• Topological Polar Surface Area: 60.2

Additional information on 2-(4-fluorophenoxy)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one

Comprehensive Overview of 2-(4-fluorophenoxy)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one (CAS No. 2189500-17-0)

The compound 2-(4-fluorophenoxy)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one (CAS No. 2189500-17-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 4-fluorophenoxy moiety and the 1,2,3-triazole-containing azetidine ring, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in drug discovery.

In recent years, the demand for heterocyclic compounds like 2-(4-fluorophenoxy)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one has surged due to their versatility in medicinal chemistry. The 1,2,3-triazole ring, in particular, is a hallmark of click chemistry, enabling efficient synthesis and functionalization. This aligns with the growing trend of fragment-based drug design and high-throughput screening, where such scaffolds are invaluable. Additionally, the fluorine substitution enhances metabolic stability and bioavailability, addressing a key challenge in modern drug development.

The compound's CAS No. 2189500-17-0 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its azetidine core is notable for its conformational rigidity, which can improve target selectivity—a hot topic in precision medicine. Moreover, the integration of machine learning in compound optimization has further spotlighted molecules like this, as they offer rich data for AI-driven drug discovery algorithms.

From a synthetic perspective, 2-(4-fluorophenoxy)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one exemplifies advancements in green chemistry. Researchers are exploring catalytic methods to reduce waste and improve yields, resonating with the global push for sustainable chemistry. Its scalable synthesis is also a focal point, as the pharmaceutical industry seeks cost-effective routes for API production.

In agrochemical applications, this compound's fluorophenoxy group is analogous to motifs found in herbicides and fungicides. With rising interest in crop protection and resistance management, its potential as a novel mode-of-action agent is under investigation. The triazole-azetidine hybrid could offer solutions to challenges like pest resistance, a critical concern in food security discussions.

Analytical characterization of CAS No. 2189500-17-0 often involves NMR spectroscopy and mass spectrometry, techniques central to quality control in chemical manufacturing. The compound's physicochemical properties, such as logP and solubility, are also scrutinized to predict its behavior in drug formulation or delivery systems—a trending subtopic in pharmacokinetics.

In conclusion, 2-(4-fluorophenoxy)-1-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]ethan-1-one represents a convergence of cutting-edge chemistry and real-world applications. Its study aligns with contemporary priorities like targeted therapy, sustainability, and technological integration, ensuring its continued relevance in scientific and industrial spheres.